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Compound of Interest

3-Amino-2,2-
Compound Name:
dimethylpropanamide-d6

Cat. No.: B587557

In-Depth Technical Guide: 3-Amino-2,2-
dimethylpropanamide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Amino-2,2-dimethylpropanamide-d6, a deuterated isotopologue of a key
intermediate in the synthesis of Aliskiren. This document details its known characteristics,
outlines a plausible synthetic pathway, and presents relevant data in a structured format for
ease of reference.

Core Physical and Chemical Properties

Quantitative data for 3-Amino-2,2-dimethylpropanamide-d6 is limited. The data presented
below is a combination of information available for the deuterated compound and its non-
deuterated analogue, 3-Amino-2,2-dimethylpropanamide. Properties of the non-deuterated
compound are included to provide an approximate characterization and are denoted as such.
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Property Value Source
CAS Number 1246820-97-2 [1]
Molecular Formula CsHeDsN20 [1]
Molecular Weight 122.20 g/mol [1]
Appearance White to Off-White Solid (non- 2]
deuterated)

Melting Point 79-82°C (non-deuterated) [2]
Boiling Point No data available

N Soluble in DMSO and
Solubility [2]
Methanol (non-deuterated)

Synthesis and Experimental Protocols

3-Amino-2,2-dimethylpropanamide-d6 is primarily utilized as a labeled intermediate in the
synthesis of deuterated Aliskiren, a direct renin inhibitor.[1][3] While a specific, detailed
experimental protocol for the deuterated compound is not publicly available, a scalable
synthesis for the non-deuterated analogue has been described.[4] This process typically
involves three main stages: methylation, ammonolysis, and hydrogenation. A patented method
also describes a three-step synthesis involving esterification, protection, and ammonolysis from
hydroxymethyl trimethylacetic acid.[5]

A plausible synthetic workflow for 3-Amino-2,2-dimethylpropanamide-d6é would likely involve
the use of deuterated starting materials. The following diagram illustrates a potential synthetic
pathway, inferring the introduction of deuterium labels at an early stage.

Conceptual Synthetic Workflow for 3-Amino-2,2-dimethylpropanamide-d6

Key Synthetic Steps Final Product

‘ (Formation of the primary amide) ‘ ‘ ‘

3-Amino-2,2-dimethylpropanarmide-d6
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Caption: Conceptual synthesis of 3-Amino-2,2-dimethylpropanamide-d6.

General Experimental Considerations (Based on non-
deuterated synthesis)

Methylation: The initial step likely involves the alpha-methylation of a suitable precursor. In
the synthesis of the non-deuterated compound, this has been achieved using a methylating
agent in the presence of a base.[4] For the d6 analogue, a deuterated methylating agent or a
precursor already containing the deuterated methyl groups would be necessary.

Ammonolysis: This step converts an ester or other activated carboxyl group into the primary
amide. This is typically achieved by treatment with ammonia.[4][5]

Purification: Purification of the final product would likely involve standard techniques such as
crystallization or chromatography to achieve the desired purity for its use in pharmaceutical
synthesis.

Application in Drug Development

The primary application of 3-Amino-2,2-dimethylpropanamide-d6 is as a stable isotope-
labeled internal standard or a building block in the synthesis of labeled Aliskiren.[1][3] The
incorporation of deuterium atoms allows for the use of the final compound in pharmacokinetic

studies, metabolic profiling, and as an internal standard in quantitative bioanalysis by mass

spectrometry.

The logical relationship for its application can be visualized as follows:
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Application of 3-Amino-2,2-dimethylpropanamide-d6

Research & Development Applications
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Caption: Role in the synthesis and application of labeled Aliskiren.

Conclusion

3-Amino-2,2-dimethylpropanamide-d6 is a crucial, specialized chemical for the development
and analysis of the antihypertensive drug Aliskiren. While detailed public data on the
deuterated compound itself is sparse, understanding the synthesis and properties of its non-
deuterated counterpart provides a strong foundation for its handling and application. The
provided information, tables, and diagrams offer a comprehensive technical overview for
researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b587557#physical-and-chemical-properties-of-3-
amino-2-2-dimethylpropanamide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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